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Compound of Interest

Compound Name: Strontium acetate

Cat. No.: B1198276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of strontium acetate
in ethanol and other common organic solvents. The information is curated for professionals in
research and drug development, with a focus on data presentation, experimental
methodologies, and logical workflows.

Quantitative Solubility Data

The solubility of strontium acetate in various organic solvents is a critical parameter for its
application in synthesis, purification, and formulation. While extensive quantitative data is
limited in publicly available literature, the following table summarizes the known solubility
information.
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. Solubility (
Chemical Temperature
Solvent g/100 g of Notes
Formula (°C)
solvent)
Methanol CHsOH 0.26 15 [1]
0.18 66 [1]
] N [2][3] Qualitative
Ethanol C2HsOH Slightly Soluble Not Specified o
description.
Acetone C3HeO Insoluble Not Specified [1]
No Data
Isopropanol C3HsO ) -
Available
Tetrahydrofuran No Data
C4HsO ) -
(THF) Available
Acetic Acid CHsCOOH 17.32 25 [1]
18.8 50.5 [1]
22.96 73.8 [1]
32.1 101.1 [1]
37.85 111.5 [1]

It is important to note that strontium acetate is generally considered to have good solubility in
water.[4][5]

Experimental Protocol for Solubility Determination

A standardized experimental protocol is crucial for obtaining reliable and reproducible solubility
data. The following methodology is a general guideline based on common laboratory practices
for determining the solubility of an inorganic salt, like strontium acetate, in an organic solvent.

6718l

Objective: To determine the equilibrium solubility of strontium acetate in a given organic
solvent at a specific temperature.
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Materials:

e Anhydrous strontium acetate

» High-purity organic solvent (e.g., ethanol, methanol)

o Temperature-controlled shaker or incubator

» Analytical balance

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

e Volumetric flasks and pipettes

e Analytical instrumentation for concentration measurement (e.g., HPLC, ICP-MS, or
gravimetric analysis)

Procedure:

o Sample Preparation: Add an excess amount of strontium acetate to a known volume of the
organic solvent in a sealed container. The presence of undissolved solid is essential to
ensure that the solution reaches saturation.

o Equilibration: Place the sealed container in a temperature-controlled shaker or incubator set
to the desired temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48
hours) with continuous agitation to ensure that the solution is saturated.

o Sample Withdrawal and Filtration: After equilibration, cease agitation and allow the solid to
settle. Carefully withdraw a known volume of the supernatant using a pipette, ensuring not to
disturb the solid phase. Immediately filter the withdrawn sample using a syringe filter
compatible with the solvent to remove all undissolved particles.

o Concentration Analysis: Accurately dilute the filtered, saturated solution with a suitable
solvent. Determine the concentration of strontium acetate in the diluted solution using a
validated analytical method:

o Gravimetric Analysis: Evaporate the solvent from a known volume of the saturated solution
and weigh the remaining solid residue.
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o Chromatographic Methods (e.g., HPLC): Quantify the acetate anion concentration.

o Spectroscopic Methods (e.g., ICP-MS): Determine the concentration of strontium ions.

o Calculation: Calculate the solubility of strontium acetate in the solvent at the specified
temperature, typically expressed in grams of solute per 100 grams of solvent ( g/100 Q).

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of

strontium acetate solubility.
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Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of Strontium Acetate in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198276#solubility-of-strontium-acetate-in-ethanol-
and-other-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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